Cas no 13465-15-1 (Indium perchlorate octahydrate)

• Product Name: Indium perchlorate octahydrate
• CAS No: 13465-15-1
• MF: Cl₃H₁₆InO₂₀
• MW: 557.292041778564
• MDL: MFCD00150241
• CID: 86985
• PubChem ID: 91886280
• Update Time: 2025-10-30

Indium perchlorate octahydrate Chemical and Physical Properties

Names and Identifiers

• Indium perchlorate octahydrate
• Indiumperchlorateoctahydratewhitextl
• Indium(III) perchlorate octahydrate
• INDIUM PERCHLORATE
• Indium (III) perchlorate octahydrate (-In)
• INDIUM(III) PERCHLORATE
• Indium(III) perchlorate octahydrate (metals basis)
• INDIUM PERCHLORATE, HYDRATED
• INDIUM PERCHLORATE, HYDRATED REAGENT
• Indium (III) perchlorate octahydrate (99.9%-In)
• Indium(III) perchlorate octahydrate, 99.9% (metals basis)
• 13465-15-1
• INDIUM PERCHLORATE 8-HYDRATE
• MFCD00150241
• indium(3+);triperchlorate;octahydrate

• MDL： MFCD00150241
• Inchi： 1S/3ClO4.In.8H2O/c3*2-1(3,4)5;;;;;;;;;/h;;;;8*1H2/q3*-1;+3;;;;;;;;
• InChI Key： QDKXXAVRLWOMPG-UHFFFAOYSA-N
• SMILES： [In+3].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-].O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 555.83400
• Monoisotopic Mass: 555.833930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 95.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 231Ų

Experimental Properties

• Color/Form: Colorless and odorless crystals
• Density: g/cm3
• Melting Point: 80°C
• Boiling Point: 200°C
• Flash Point: °C
• Water Partition Coefficient: It is soluble in water.
• PSA: 296.65000
• LogP: 0.12850
• Sensitiveness: Hygroscopic
• Solubility: Soluble

Indium perchlorate octahydrate Security Information

• Hazardous Material transportation number：UN1481
• Packing Group：II
• Hazard Level：5.1
• Safety Term：5.1
• Packing Group：II
• HazardClass：5.1
• PackingGroup：II

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal oxoanionic compounds Post-transition metal perchlorates

Additional information on Indium perchlorate octahydrate

Indium Perchlorate Octahydrate: A Comprehensive Overview

Indium perchlorate octahydrate (CAS No. 13465-15-1) is a compound of significant interest in various scientific and industrial applications. This compound, also known as indium(III) perchlorate hydrate, is a hydrated salt consisting of indium ions (In³⁺) and perchlorate ions (ClO₄⁻). The presence of eight water molecules in its structure gives it the "octahydrate" designation. This compound is widely studied for its unique chemical properties and its role in advanced materials science and electronics.

Indium perchlorate octahydrate is notable for its high purity and stability, making it a preferred choice in research and manufacturing. Its applications span across multiple domains, including thin-film transistor (TFT) displays, light-emitting diodes (LEDs), and other optoelectronic devices. The compound's ability to form high-quality indium tin oxide (ITO) films has revolutionized the display industry, enabling the production of energy-efficient and high-resolution screens.

Recent advancements in materials science have further highlighted the potential of indium perchlorate octahydrate in next-generation technologies. Researchers have explored its use in transparent conductive films, which are essential for flexible electronics and wearable devices. The compound's compatibility with various deposition techniques, such as sputtering and chemical vapor deposition (CVD), has expanded its utility in creating ultra-thin, highly conductive layers.

The synthesis of indium perchlorate octahydrate involves a multi-step process that ensures the formation of a stable crystalline structure. Typically, indium metal is reacted with concentrated hydrochloric acid under controlled conditions to produce indium chloride. This intermediate is then treated with a solution containing perchloric acid to form the desired compound. The hydration process is carefully monitored to ensure the correct number of water molecules are incorporated into the crystal lattice.

One of the most promising areas of research involving indium perchlorate octahydrate is its application in quantum dot technology. Quantum dots are nanoscale semiconductor particles that exhibit size-dependent electronic properties, making them ideal for use in solar cells, LEDs, and sensors. By incorporating indium-based compounds into quantum dot synthesis, scientists have achieved enhanced photoluminescence efficiency and improved device performance.

In addition to its technological applications, indium perchlorate octahydrate has also been studied for its potential in catalysis. Researchers have investigated its ability to act as a catalyst in organic synthesis reactions, particularly in the formation of complex molecular structures. The compound's unique electronic configuration allows it to facilitate bond-breaking and bond-forming processes, making it a valuable tool in green chemistry.

The environmental impact of indium perchlorate octahydrate has also been a topic of interest. While the compound itself is not classified as hazardous under normal handling conditions, its production and disposal require careful consideration to minimize ecological footprint. Efforts are underway to develop sustainable manufacturing processes that reduce waste and energy consumption during the synthesis of this compound.

In conclusion, indium perchlorate octahydrate (CAS No. 13465-15-1) stands at the forefront of modern materials science and technology. Its versatility across multiple applications, combined with ongoing research into new uses and improved synthesis methods, ensures that this compound will continue to play a pivotal role in advancing scientific innovation.